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Compound of Interest

Compound Name: Tetrahydrofuran-3,4-diol

Cat. No.: B1268618 Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working on

the separation of Tetrahydrofuran-3,4-diol stereoisomers.

Understanding the Stereoisomers
Tetrahydrofuran-3,4-diol possesses two chiral centers at carbons 3 and 4. This

stereochemistry results in three distinct stereoisomers: a pair of enantiomers (the trans-

isomers) and a meso compound (the cis-isomer). The relationship between the meso

compound and either of the enantiomers is diastereomeric.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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